5-amino-N-methyl-1-(propan-2-yl)-1H-pyrazole-4-carboxamide
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Overview
Description
“5-Amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide” is a chemical compound with the molecular formula C8H14N4O . It is a derivative of pyrazole, a class of organic compounds that are known for their diverse applications in the field of pharmaceutics and medicinal chemistry .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “5-Amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide”, often involves the use of 5-amino-pyrazoles as versatile synthetic building blocks . These compounds can be used to construct diverse heterocyclic scaffolds, such as poly-substituted heterocyclic compounds and fused heterocyclic compounds . The synthesis methods can include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .Molecular Structure Analysis
The molecular structure of “5-Amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide” can be represented by the InChI code: 1S/C5H8N4O/c1-9-4(6)3(2-8-9)5(7)10/h2H,6H2,1H3,(H2,7,10) . This indicates that the molecule consists of a pyrazole ring with an amino group at the 5-position, a methyl group at the 1-position, and a carboxamide group at the 4-position .Chemical Reactions Analysis
Pyrazole derivatives, including “5-Amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide”, can undergo a variety of chemical reactions. For instance, they can participate in [3+2] cycloaddition reactions, condensations with ketones, aldehydes, and hydrazine monohydrochloride, and oxidation reactions . These reactions can lead to the formation of diverse pyrazole derivatives with different substituents and functionalities .Physical and Chemical Properties Analysis
“5-Amino-1-isopropyl-N-methyl-1H-pyrazole-4-carboxamide” is a solid compound with a molecular weight of 182.22 . Its melting point ranges from 223 to 235 degrees Celsius .Properties
IUPAC Name |
5-amino-N-methyl-1-propan-2-ylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O/c1-5(2)12-7(9)6(4-11-12)8(13)10-3/h4-5H,9H2,1-3H3,(H,10,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQCQUMXNTRBURO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=C(C=N1)C(=O)NC)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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